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CAS No.: 918870-76-5

Cat. No.: S6609673

Overview of Zhan and Related Metathesis Catalysts

The table below summarizes key information for Zhan Catalyst-1B and some common alternative catalysts

based on the search results.

Catalyst .
. Key Features & Applications Reported Performance Data
ame

Zhan Ruthenium-based complex; contains an electron- Specific TOF values not located.

Catalyst- withdrawing dimethylsulfonamide group; can be Shown to be effective when

1B immobilized on solid supports for easy recycling immobilized on mesoporous sieves
and reduced metal contamination in products [1]. for RCM and other metathesis

reactions [2].

Zhan Similar to 1B but with a tricyclohexylphosphine Specific TOF values not located.

Catalyst- ligand instead of an N-heterocyclic carbene (NHC)

1C [1].

| Hoveyda-Grubbs Type | A major class of Ru catalysts that inspired Zhan catalysts; features an
isopropoxystyrene chelating ligand [1] [3]. | In a 2025 study, a modified polar derivative (Rul) achieved a
TON 2 1,000 for RCM in a designed protein scaffold [3]. « Note: TON (Total Turnover Number) is different
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from TOF (Turnover Frequency). | | Grela 2nd Generation | A well-known Ru catalyst that also improves

upon the Hoveyda-Grubbs design [4]. | Specific TOF or activity data not located in search results. |

Experimental Context and Workflows

Since a direct "TOF comparison table" is not available, the information below on typical experimental

approaches may be useful for your own testing or for interpreting literature.

o Typical Metathesis Reactions for Testing: The activity of these catalysts is often evaluated using
standard metathesis reactions. Common examples include:
o Ring-Closing Metathesis (RCM): A frequently used test for catalyst activity, including in the
recent Nature study on an artificial metathase [3].
o Metathesis of 1-decene and ADMET of 1,9-decadiene: These have been used to test the
activity of Zhan Catalyst-1B immobilized on various supports [2].
o Key Experimental Factors: When comparing catalysts, the following conditions are critical to report,
as they greatly influence the observed TOF:
o Substrate: The structure of the olefin (e.g., steric hindrance, electron density).
o Temperature: The reaction temperature.
Solvent: The solvent used for the reaction.

[¢]

[¢]

Catalyst Loading: The mole percentage (mol%) of catalyst used.
Conversion and Time: The substrate conversion and reaction time used to calculate TOF.

[e]

The following diagram illustrates a general workflow for conducting and analyzing a catalyst comparison

study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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